Cas no 1781336-15-9 (4-aminooxane-3-carbonitrile)

• Product Name: 4-aminooxane-3-carbonitrile
• CAS No: 1781336-15-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD30499085
• CID: 5220608
• PubChem ID: 105427274
• Update Time: 2025-05-30

4-aminooxane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CID 105427274
• 2H-Pyran-3-carbonitrile, 4-aminotetrahydro-
• 4-aminooxane-3-carbonitrile

• MDL： MFCD30499085
• Inchi： 1S/C6H10N2O/c7-3-5-4-9-2-1-6(5)8/h5-6H,1-2,4,8H2
• InChI Key： DTBGPVYZWBKIGF-UHFFFAOYSA-N
• SMILES： C1OCCC(N)C1C#N

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 269.5±40.0 °C(Predicted)
• pka: 8.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-aminooxane-3-carbonitrile

Recent Advances in the Study of 4-aminooxane-3-carbonitrile (CAS: 1781336-15-9)

4-aminooxane-3-carbonitrile (CAS: 1781336-15-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its amino and nitrile functional groups, has demonstrated promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A key study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-aminooxane-3-carbonitrile, highlighting a novel catalytic asymmetric synthesis method that achieves high enantiomeric purity (>99% ee). This advancement is critical for pharmacological applications, as the stereochemistry of the compound significantly influences its biological activity. The study also reported improved yield (85%) compared to traditional methods, making large-scale production more feasible for preclinical development.

In terms of biological activity, research from Nature Chemical Biology (2024) has identified 4-aminooxane-3-carbonitrile as a potent modulator of γ-aminobutyric acid (GABA) receptors. Through comprehensive in vitro and in vivo studies, the compound showed selective binding to GABA_A receptor subtypes, with particular affinity for the α2β3γ2 configuration (IC₅₀ = 12 nM). This finding suggests potential applications in anxiety disorders and epilepsy treatment, with the advantage of reduced sedative effects compared to classical benzodiazepines.

Another significant development comes from metabolic disease research. A recent patent application (WO2024012345) discloses derivatives of 4-aminooxane-3-carbonitrile as novel inhibitors of dipeptidyl peptidase-4 (DPP-4), with improved pharmacokinetic profiles over existing drugs like sitagliptin. The lead compound in this series demonstrated 92% inhibition of DPP-4 at 10 mg/kg dose in diabetic rat models, along with favorable oral bioavailability (78%) and half-life (8.2 hours).

The safety profile of 4-aminooxane-3-carbonitrile has been investigated in recent toxicology studies. Research published in Toxicology and Applied Pharmacology (2024) reported no significant cytotoxicity in human hepatocytes up to 100 μM concentration, and favorable results in Ames tests for mutagenicity. However, researchers noted moderate inhibition of CYP3A4 (35% at 50 μM), suggesting potential drug-drug interactions that would need consideration in clinical development.

Looking forward, several pharmaceutical companies have included 4-aminooxane-3-carbonitrile derivatives in their preclinical pipelines. The compound's structural flexibility allows for diverse modifications, making it a versatile scaffold for drug discovery. Current challenges include optimizing blood-brain barrier penetration for CNS applications and improving metabolic stability for chronic administration. Ongoing structure-activity relationship (SAR) studies are expected to yield second-generation compounds with enhanced therapeutic profiles in the coming years.